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Section 1: Core Chemical Profile and
Physicochemical Properties
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Compound of Interest

Compound Name: 1,2,4,5-Tetrabromobenzene

Cat. No.: B048376

1,2,4,5-Tetrabromobenzene is a symmetrically substituted aryl bromide.[1] Its physical and
chemical properties are fundamental to understanding its behavior, potential for exposure, and
environmental fate. The compound is a white, crystalline solid at standard temperature and
pressure.[1] Its low water solubility and vapor pressure indicate that in a laboratory setting, the
primary exposure risk is through the inhalation of fine dust particles or direct skin contact with
the solid material, rather than through vapor inhalation at room temperature.[2][3]

A summary of its key physicochemical properties is presented below.
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Property Value Source
CAS Number 636-28-2 [1]
Molecular Formula CeH2Bra [1]
Molar Mass 393.70 g/mol [1114]
Appearance White solid [1]
Melting Point 180-182 °C [2][5]
Density 2.518 - 3.072 g/cm?3 [1112]
Water Solubility fi](s):h:];?él)- (practically [2][3]
Vapor Pressure 3.13E-04 mm Hg (at 25 °C) [2]
LogP (Octanol/Water) 5.00 [6]

The high octanol/water partition coefficient (LogP) of 5.00 suggests a strong potential for
bioaccumulation in fatty tissues.[6] This is a critical consideration for assessing long-term
exposure risks and is consistent with findings of this compound in biological samples.[1]

Section 2: Hazard Identification and Toxicological
Profile

1,2,4,5-Tetrabromobenzene is classified as hazardous under the Globally Harmonized
System (GHS).[4] The primary hazards are related to irritation and potential target organ
effects. Understanding these hazards is the first step in designing safe handling protocols.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Hazardous to the Aquatic 4 H413: May cause long lasting
Environment (Long-term) harmful effects to aquatic life

(Source: Aggregated data from
multiple safety reports)[4][5][7]
[8]

The signal word associated with these classifications is "Warning".[1][4][5]

Toxicological Insights and Mechanistic Considerations

While comprehensive toxicological data is limited, existing studies provide valuable insights.[3]
1,2,4,5-Tetrabromobenzene is a known metabolite of the flame retardant hexabromobenzene
(HBB) and has been identified as a liver toxicant.[1][9]

Key Toxicological Endpoints:

e Hepatotoxicity: Studies in rats have shown that repeated administration can lead to an
increase in relative liver mass.[9] This is a significant finding for any personnel with pre-
existing liver conditions.

e Enzyme Induction: The compound is an inductor of the microsomal enzyme system,
particularly cytochromes P-450 (CYP) isoforms CYP 1A and CYP 2B.[9] This is a crucial
mechanistic detail for drug development professionals, as co-exposure with other
compounds metabolized by these enzymes could lead to altered pharmacokinetics and
potential toxicity.

e Bioaccumulation: Its detection in human breast milk samples in Japan as early as 1987
points to its environmental persistence and ability to bioaccumulate.[1] This underscores the
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importance of preventing environmental release.

o Carcinogenicity: There is currently no information available from major regulatory agencies
classifying 1,2,4,5-tetrabromobenzene as a carcinogen.[3]

The diagram below illustrates the understood toxicological pathway following exposure.

Exposure Routes

Gnhalation (Dust)) (Dermal Contac') Gngestion)

Systemic Action

Absorption & Distribution
(High lipophilicity leads to fat deposition)

Target Organ: Liver

Mechanism of Toxicity

Induction of Cytochrome P450
(CYP 1A, CYP 2B)

Click to download full resolution via product page

Caption: Toxicological pathway of 1,2,4,5-tetrabromobenzene.

Section 3: Risk Management and Exposure Controls
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Effective risk management hinges on a combination of engineering controls, administrative
controls, and personal protective equipment (PPE). As no official occupational exposure limits
(OELs) have been established, a conservative approach based on the principle of ALARA (As
Low As Reasonably Achievable) is mandated.[3][10]

Engineering Controls

The primary engineering control is to minimize the generation and dispersal of dust.

» Ventilation: All handling of solid 1,2,4,5-tetrabromobenzene should occur within a certified
chemical fume hood or a powder containment hood.[3] Local exhaust ventilation is critical.

[10]

» Containment: For procedures with a high potential for aerosolization (e.g., sonication,
vigorous mixing), use of a glove box is recommended.

o Safety Infrastructure: Ensure that safety showers and eyewash stations are readily
accessible and have been tested within the last month.[3]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedure

being performed.
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or other chemically
resistant gloves. Inspect for

tears or holes before each use.

Protects against skin irritation
(H315).[5][7]

Eye Protection

Tight-sealing safety goggles or
a face shield if there is a

splash hazard.

Protects against serious eye
irritation (H319).[3][5]

Skin/Body

A fully-buttoned laboratory
coat. Consider disposable
sleeves for high-contamination

tasks.

Prevents contamination of

personal clothing.

Respiratory

A NIOSH/MSHA-approved N95
dust mask or higher-level

respirator.

Required if handling outside of
a fume hood or if dust
generation is unavoidable.
Protects against respiratory
irritation (H335).[3][5][7]

Section 4: Standard Operating Protocol for Safe

Handling

Adherence to a strict, validated protocol is essential for minimizing exposure risk.

Step-by-Step Handling Procedure

e Preparation:

o Confirm the chemical fume hood is operational (check airflow monitor).

o Don all required PPE as specified in Section 3.2.

o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary equipment (spatulas, weigh boats, containers) inside the fume

hood.
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» Weighing and Aliquoting:
o Perform all weighing operations within the fume hood.
o Open the stock container slowly to avoid creating airborne dust.

o Use a dedicated, labeled spatula to transfer the solid. Avoid tapping or shaking the
container.

o Close the stock container immediately after use.
 Dissolution:

o If preparing a solution, add the solvent to the vessel containing the weighed solid. Do not
add the solid to the solvent, as this can increase dust generation.

o Cap the vessel before removing it from the fume hood for mixing (e.g., vortexing,
sonicating).

e Post-Handling:

o Wipe down the spatula and any contaminated surfaces within the fume hood with a
solvent-dampened cloth.

o Carefully fold the disposable bench paper inward and place it in a designated solid
hazardous waste container.

o Remove PPE in the correct order (gloves first), avoiding contact with the outside of
contaminated items.

o Wash hands and any exposed skin thoroughly with soap and water.[3]

Caption: Standard workflow for safely handling 1,2,4,5-tetrabromobenzene.

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is critical.
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First-Aid Measures

 Inhalation: Immediately move the exposed individual to fresh air.[3][11] If breathing is difficult
or has stopped, perform artificial respiration and seek immediate medical attention.[11]

o Skin Contact: Remove contaminated clothing immediately.[11] Wash the affected area with
copious amounts of soap and water for at least 15 minutes.[3][12] Seek medical attention if
skin irritation develops or persists.[3]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][11][12] Remove contact lenses if present
and easy to do.[8] Seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water and then drink plenty of
water.[3] Seek immediate medical attention.[3]

Spill Response Protocol

This decision tree outlines the appropriate response to a spill.
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Spill of 1,2,4,5-Tetrabromobenzene Occurs

Alert personnel in the immediate area.
Isolate the spill zone.

Assess Spill Size

Small Spill Large Spill
(<5g, contained) (>5g or uncontained)

/

Personnel with appropriate PPE:
1. Gently cover with absorbent paper.
2. Sweep up material into a labeled
hazardous waste container.

3. Decontaminate area.

1. Evacuate the laboratory.
2. Close the doors.
3. Notify EH&S / Emergency Response Team.
4. Prevent re-entry.

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency response decision tree for a chemical spill.

Section 6: Storage, Environmental Fate, and
Disposal
Storage

e Store in a cool, dry, and well-ventilated area.[3][13]

» Keep containers tightly closed when not in use.[8][13]
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o Store separately from strong oxidizing agents.[3]

 Itis advisable to store this compound in a locked cabinet or area with restricted access.[8]
[13]

Environmental Fate and Disposal

Due to its low water solubility and high LogP, 1,2,4,5-tetrabromobenzene is not likely to be
mobile in the environment but has a high potential for bioaccumulation and persistence.[3][6] It
is classified as potentially causing long-lasting harmful effects to aquatic life.[4][8]

Disposal Protocol:
e Do not dispose of this chemical down the drain or in general waste.[3]

» All waste material, including contaminated PPE and disposable labware, must be collected in
a clearly labeled, sealed container for hazardous waste.[3][13]

o Disposal must be conducted through a licensed hazardous waste disposal company, in strict
accordance with all local, regional, and national regulations.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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